Cas no 78349-00-5 (4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol)

4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol structure
78349-00-5 structure
Product Name:4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol
CAS No:78349-00-5
MF:C12H16OS2
MW:240.384840965271
CID:4736186
Update Time:2023-08-16

4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(4a-hydroxybenzyl)-2-methyl-1,3-dithiane
    • 4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol
    • Inchi: 1S/C12H16OS2/c1-12(14-7-2-8-15-12)9-10-3-5-11(13)6-4-10/h3-6,13H,2,7-9H2,1H3
    • InChI Key: MBKRNEFCCZFHIO-UHFFFAOYSA-N
    • SMILES: S1CCCSC1(C)CC1C=CC(=CC=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Topological Polar Surface Area: 70.8
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